1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride
Overview
Description
1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride is a compound that features an imidazole ring, a butynyl chain, and an amine group The imidazole ring is a five-membered heterocyclic structure containing two nitrogen atoms
Preparation Methods
The synthesis of 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride typically involves the formation of the imidazole ring followed by the attachment of the butynyl chain and the amine group. One common synthetic route involves the cyclization of amido-nitriles under mild reaction conditions, which allows for the inclusion of various functional groups . Industrial production methods may involve the use of nickel-catalyzed addition to nitriles, followed by proto-demetallation, tautomerization, and dehydrative cyclization .
Chemical Reactions Analysis
1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The imidazole ring can undergo substitution reactions with various reagents, leading to the formation of substituted imidazoles. Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Industry: The compound is used in the development of functional materials and catalysts.
Mechanism of Action
The mechanism of action of 1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions and enzymes, affecting their activity. The compound may also interact with nucleic acids and proteins, influencing various biochemical pathways .
Comparison with Similar Compounds
1-(1H-imidazol-2-yl)but-3-yn-1-amine dihydrochloride can be compared with other imidazole-containing compounds such as:
1-methyl-1H-imidazole: Similar in structure but lacks the butynyl chain and amine group.
2-phenyl-1H-imidazole: Contains a phenyl group instead of the butynyl chain.
4,5-diphenyl-1H-imidazole: Features two phenyl groups attached to the imidazole ring. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
2763776-76-5 |
|---|---|
Molecular Formula |
C7H11Cl2N3 |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
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